Cas no 24480-44-2 (26-Norolean-8-en-29-oicacid, 13-methyl-3-oxo-, (13a,14b,20a)-)

26-Norolean-8-en-29-oicacid, 13-methyl-3-oxo-, (13a,14b,20a)- structure
24480-44-2 structure
Product Name:26-Norolean-8-en-29-oicacid, 13-methyl-3-oxo-, (13a,14b,20a)-
CAS No:24480-44-2
MF:C30H48O3
MW:456.700329780579
CID:281256
PubChem ID:472768
Update Time:2025-04-19

26-Norolean-8-en-29-oicacid, 13-methyl-3-oxo-, (13a,14b,20a)- Chemical and Physical Properties

Names and Identifiers

    • 26-Norolean-8-en-29-oicacid, 13-methyl-3-oxo-, (13a,14b,20a)-
    • D:C-Friedoolean-8-en-29-oic acid, 3-oxo-
    • CHEMBL482596
    • CHEBI:172017
    • Bryononic acid
    • (20R)-3-Oxo-D:C-friedoolean-8-en-29-oic acid
    • D:C-Friedoolean-8-en-29-oic acid, 3-hydroxy-, (3,20)-; D:C-Friedoolean-8-en-29-oic acid, 3-hydroxy-
    • (2R,4aS,6aS,8aR,10S,12aS,14aS,14bR)-10-hydroxy-2,4a,6a,9,9,12a,14a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,13,14,14b-tetradecahydropicene-2-carboxylic acid
    • (2R-alpha,4abeta,6abeta,8aalpha,12abeta,14aalpha,14bbeta))- 1,2,3,4,4a,5,6,6a,7,8,8a,9,10,11,12,12a,13,14,14a,14b-Eicosahydro-2,4a,6a,9,9,12a,14a-heptamethyl-10-oxo-2-picenecarboxylic acid
    • 10-hydroxy-2,4a,6a,9,9,12a,14a-heptamethyl-1,2,3,4,4a,5,6,6a,7,8,8a,9,10,11,12,12a,13,14,14a,14b-icosahydropicene-2-carboxylic acid
    • (2R,4aS,6aS,8aR,10S,12aS,14aS,14bR)-10-Hydroxy-2,4a,6a,9,9,12a,14a-heptamethyl-1,2,3,4,4a,5,6,6a,7,8,8a,9,10,11,12,12a,13,14,14a,14b-eicosahydro-picene-2-carboxylic acid
    • 24480-44-2
    • 24480-45-3
    • FS-9647
    • Bryonolic acid
    • (2R, 4aS, 6aS, 8aR, 10S, 12aS, 14aS, 14bR)-10-hydroxy-2, 4a, 6a, 9, 9, 12a, 14a-heptamethyl-1, 3, 4, 5, 6, 7, 8, 8a, 10, 11, 12, 13, 14, 14b-tetradecahydropicene-2-carboxylic acid
    • DTXSID30947378
    • 3-Oxo-8-multifloren-29-oic acid
    • AKOS040745628
    • Inchi: 1S/C30H48O3/c1-25(2)21-9-8-20-19(28(21,5)12-11-23(25)31)10-13-30(7)22-18-27(4,24(32)33)15-14-26(22,3)16-17-29(20,30)6/h21-23,31H,8-18H2,1-7H3,(H,32,33)/t21-,22+,23-,26+,27+,28+,29+,30-/m0/s1
    • InChI Key: BHVJSLPLFOAMEV-FPLINDMSSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@@H](CCC3=C2CC[C@@]2(C)[C@@H]4C[C@@](C(=O)O)(C)CC[C@]4(C)CC[C@@]23C)C1(C)C

Computed Properties

  • Exact Mass: 456.36054
  • Monoisotopic Mass: 456.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 902
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 553.3°Cat760mmHg
  • Flash Point: 302.5°C
  • Refractive Index: 1.557
  • PSA: 57.53

26-Norolean-8-en-29-oicacid, 13-methyl-3-oxo-, (13a,14b,20a)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
T23825-5 mg
Bryononic acid
24480-44-2 98%
5mg
¥ 7,000 2023-07-11
TargetMol Chemicals
T23825-5mg
Bryononic acid
24480-44-2 98%
5mg
¥ 7000 2023-09-15
TargetMol Chemicals
T23825-25mg
Bryononic acid
24480-44-2
25mg
¥ 10600 2024-07-20
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.